N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-fluorobenzene-1-sulfonamide

• IUPAC Name: N-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)-2-fluorobenzenesulfonamide
• InChI: InChI=1S/C22H19FN2O3S/c23-19-10-4-5-11-21(19)29(27,28)24-18-13-12-16-9-6-14-25(20(16)15-18)22(26)17-7-2-1-3-8-17/h1-5,7-8,10-13,15,24H,6,9,14H2
• InChI Key: NEAOMJVXJDHYSK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)NS(=O)(=O)C3=CC=CC=C3F)N(C1)C(=O)C4=CC=CC=C4
• Molecular Formula: C22H19FN2O3S
• Molecular Weight: 410.5 g/mol

Description

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-fluorobenzene-1-sulfonamide, commonly known as N-BTFQ, is a synthetic chemical compound with a wide range of applications in the field of science and technology. It is a white crystalline solid with a melting point of 204°C, and it is soluble in organic solvents such as methanol and acetone. N-BTFQ has been extensively studied for its potential applications in various fields, including chemical synthesis, drug discovery, biochemistry, and pharmacology.

Scientific Research Applications

N-BTFQ has been studied for its potential applications in various scientific fields, including chemical synthesis, drug discovery, biochemistry, and pharmacology. In chemical synthesis, N-BTFQ has been used as a catalyst for the synthesis of polymers and other organic compounds. In drug discovery, it has been used to develop new drugs for the treatment of various diseases. In biochemistry, it has been used to study the structure and function of proteins and other biomolecules. In pharmacology, it has been used to study the effects of various drugs on the human body.

Mechanism of Action

The mechanism of action of N-BTFQ is not yet fully understood. It is believed to act as a proton acceptor, binding to and stabilizing the transition state of a reaction. It is also believed to act as an acid catalyst, promoting the formation of new bonds between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-BTFQ have not been fully studied. However, it is believed to have anti-inflammatory and anti-tumor properties. It has also been shown to inhibit the growth of certain bacteria and fungi, suggesting potential applications in the treatment of infectious diseases.

Advantages and Limitations for Lab Experiments

The main advantage of using N-BTFQ in laboratory experiments is its high solubility in organic solvents. This makes it easy to use in a variety of reactions and to purify the product. However, it is important to note that N-BTFQ is a strong acid and can cause skin and eye irritation if handled improperly.

Future Directions

The potential applications of N-BTFQ are still being explored. Future research could focus on developing new synthetic methods for its production, as well as exploring its potential applications in drug discovery and biochemistry. Additionally, further studies could be conducted to better understand its mechanism of action and its biochemical and physiological effects. Finally, research could be conducted to develop more efficient methods of purifying N-BTFQ and improving its safety for use in laboratory experiments.

Synthesis Methods

N-BTFQ can be synthesized using a variety of methods, including the reaction of 1-benzoyl-2,3,4-tetrahydroquinoline with 2-fluorobenzene-1-sulfonamide in the presence of an acid catalyst such as p-toluenesulfonic acid. The reaction is typically carried out at temperatures of around 100°C, and the product is isolated by filtration or crystallization.